5-Chloro-2-(4-chlorophenyl)pentanoic acid

• Molecular Formula: C11H12Cl2O2
• Molecular Weight: 247.11 g/mol
• IUPAC Name: 5-chloro-2-(4-chlorophenyl)pentanoic acid
• InChI: InChI=1S/C11H12Cl2O2/c12-7-1-2-10(11(14)15)8-3-5-9(13)6-4-8/h3-6,10H,1-2,7H2,(H,14,15)
• InChI Key: ZNYKXGUQZLXBJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCCCl)C(=O)O)Cl

Description

5-Chloro-2-(4-chlorophenyl)pentanoic acid is a useful research compound. Its molecular formula is C11H12Cl2O2 and its molecular weight is 247.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-chlorophenylacetic acid (1 g) in THF (30 mL) was stirred at −78° C. for 20 minutes. n-Butyl lithium (2.66 M solution in hexane, 4.41 mL) was added to the solution, and the reaction solution was stirred at −78° C. for one hour. Thereafter, the reaction solution was stirred at 0° C. for one hour, 1-bromo-3-chloropropane (0.638 mL) was added to the reaction solution, and the reaction solution was stirred at room temperature for 18 hours. Thereafter, ethyl acetate and 1 N aqueous 2hydrochloric acid were added to the reaction solution, and the organic layer was separated. The resulting organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure to obtain 1.55 g of the title compound. The property values of the compound are as follows.

Synthesis routes and methods II

Procedure details